![molecular formula C7H5F3OS B1411473 3-Difluoromethoxy-5-fluorothiophenol CAS No. 1806376-65-7](/img/structure/B1411473.png)
3-Difluoromethoxy-5-fluorothiophenol
Overview
Description
3-Difluoromethoxy-5-fluorothiophenol (3-DFMFT) is a small molecule that has recently been used in a variety of scientific research applications. It is a fluorinated thiophenol compound that is structurally similar to other commonly used molecules in research. 3-DFMFT has been used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
3-Difluoromethoxy-5-fluorothiophenol has been used in a variety of scientific research applications. It has been used to study the effects of fluorinated compounds on biochemical and physiological processes. It has also been used in laboratory experiments to study the mechanism of action of various drugs and drug targets. Additionally, this compound has been used to explore the potential for drug delivery systems and to investigate the potential for drug-drug interactions.
Mechanism of Action
The mechanism of action of 3-Difluoromethoxy-5-fluorothiophenol is not yet fully understood. It is believed that the fluorinated moiety of the compound interacts with the target molecule, resulting in a conformational change that alters the activity of the molecule. Additionally, this compound may interact with other molecules in the environment, influencing their activity as well.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to interact with certain enzymes and receptors, resulting in changes in their activity. Additionally, this compound has been shown to affect the expression of certain genes, resulting in changes in the expression of proteins.
Advantages and Limitations for Lab Experiments
3-Difluoromethoxy-5-fluorothiophenol has several advantages for laboratory experiments. It is a small molecule, making it easy to synthesize and handle in the lab. Additionally, it is structurally similar to other commonly used molecules, making it easier to study its effects. However, this compound also has some limitations. It is a relatively new compound, so there is still much to be learned about its effects and applications. Additionally, it is a fluorinated compound, which can make it difficult to work with in certain laboratory settings.
Future Directions
There are several potential future directions for 3-Difluoromethoxy-5-fluorothiophenol. It could be used to further explore its mechanism of action and biochemical and physiological effects. Additionally, it could be used to develop drug delivery systems and investigate potential drug-drug interactions. It could also be used to explore the potential for using fluorinated compounds in other scientific research applications. Finally, this compound could be used to investigate the effects of fluorinated compounds on the environment.
properties
IUPAC Name |
3-(difluoromethoxy)-5-fluorobenzenethiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3OS/c8-4-1-5(11-7(9)10)3-6(12)2-4/h1-3,7,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSGXVUYKTKOIKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)S)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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